Cas no 2141386-20-9 (3-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol
• CAS No: 2141386-20-9
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6006355
• PubChem ID: 165788403
• Update Time: 2025-11-05

3-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol
• EN300-1637273
• 2141386-20-9

• Inchi： 1S/C9H16N2O/c1-6-5-9(11(4)10-6)7(2)8(3)12/h5,7-8,12H,1-4H3
• InChI Key： LSDSNGPWHJWDIG-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1=CC(C)=NN1C

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on 3-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol

Recent Advances in the Study of 3-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol (CAS: 2141386-20-9)

The compound 3-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol (CAS: 2141386-20-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and hydroxyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 3-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving condensation and reduction reactions, which could facilitate large-scale production for further preclinical and clinical studies.

Pharmacological investigations have revealed that 3-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo studies have shown that the compound modulates key inflammatory pathways, including the inhibition of cyclooxygenase-2 (COX-2) and the suppression of pro-inflammatory cytokines. These findings suggest its potential as a novel therapeutic agent for conditions such as rheumatoid arthritis and chronic pain.

Another significant development is the exploration of the compound's neuroprotective effects. Preliminary data from a 2024 study indicated that 3-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol may protect neuronal cells from oxidative stress and apoptosis, potentially offering benefits for neurodegenerative diseases like Alzheimer's and Parkinson's. However, further research is needed to elucidate the underlying mechanisms and validate these effects in human models.

In addition to its therapeutic potential, the safety profile of 3-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol has been a focus of recent investigations. Toxicological studies in animal models have reported favorable results, with no significant adverse effects observed at therapeutic doses. These findings support the compound's candidacy for further development, though comprehensive safety assessments in humans remain essential.

In conclusion, 3-(1,3-dimethyl-1H-pyrazol-5-yl)butan-2-ol (CAS: 2141386-20-9) represents a promising molecule in the realm of chemical biology and pharmaceutical research. Its diverse pharmacological properties, coupled with a robust synthetic methodology, position it as a viable candidate for future drug development. Continued research efforts will be crucial to fully unlock its therapeutic potential and translate these findings into clinical applications.